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Compound of Interest

Compound Name: XLR11 N-(2-fluoropentyl) isomer

CAS No.: 1628690-25-4

Cat. No.: B591146

Get Quote

Executive Summary
XLR11 (5-fluoro-UR-144) is a synthetic cannabinoid featuring a tetramethylcyclopropyl ring and

a fluorinated pentyl chain.[1][2] In the context of receptor activation, "positional isomers" of

XLR11 encompass three distinct categories relevant to pharmacology and forensics:

Chain Regioisomers: Variations in the fluorine position (e.g., 5-fluoro vs. 4-fluoro vs. non-

fluorinated UR-144).

Structural/Thermal Isomers: Ring-opened isomers formed via pyrolysis (smoking).[1]

Metabolic Isomers: Hydroxylated metabolites retaining receptor activity.

Key Insight: The 5-fluorine substitution (XLR11) significantly enhances CB1 receptor affinity

and potency compared to its non-fluorinated analog (UR-144).[1] However, the thermal

degradant (a structural isomer) retains significant, and in some cases enhanced, CB1 efficacy,

contributing to the unpredictable toxicity profile of the smoked product.
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Receptor Pharmacology: Comparative Analysis
The following data synthesizes binding affinity (

) and functional potency (

) across the primary isomers.

Table 1: Comparative Receptor Activation Data

Compound
Structure
Description

CB1 Affinity
(

)

CB1
Potency (

)

CB2
Potency (

)

Efficacy
Profile

XLR11
5-fluoropentyl

indole
~24 nM 98 – 159 nM 6.6 – 83 nM Full Agonist

UR-144
Pentyl indole

(Des-fluoro)
~29 – 150 nM 421 nM 3.6 – 72 nM

Full Agonist

(CB2 Pref.)[1]

Thermal

Degradant

Ring-opened

(acyclic)
N/A*

High

Potency**
Active

Excitatory

(CB1

mediated)

4-Fluoro

Isomer

4-fluoropentyl

indole
Data Gap***

Predicted <

XLR11
Active

Likely

Partial/Full

Agonist

Note 1 (

): Values represent consensus from radioligand binding assays ([

H]CP-55,940).

Note 2 (Thermal Degradant): Specific

is variable, but functional assays confirm 4-fold higher CB1 agonistic activity compared to
UR-144 in specific pathways.[1]

Note 3 (4-Fluoro): While analytical standards exist, specific pharmacological data is limited.

SAR from related scaffolds (e.g., AM2201) suggests the
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-1 position (4-F) often retains potency but may differ in metabolic stability.[1]

Mechanistic Analysis of Isomer Differences
1. The "Omega" Fluorine Effect (XLR11 vs. UR-144)
The addition of a fluorine atom at the terminal (

, or 5-) position of the pentyl chain is a critical modification.[1]

Lipophilicity & Sterics: The fluorine atom mimics the size of a hydrogen atom but significantly

increases lipophilicity and electronegativity. This allows the 5-fluoropentyl tail to interact more

favorably with the hydrophobic binding pocket of the CB1 receptor (specifically residues in

TM3 and TM5) compared to the standard pentyl chain of UR-144.[1]

Result: XLR11 exhibits a ~2-5 fold increase in CB1 potency over UR-144, shifting the profile

from a CB2-preferring ligand (UR-144) to a potent non-selective agonist (XLR11).[1]

2. Thermal Isomerization (The "Smoked" Isomer)
When XLR11 is subjected to pyrolysis (smoking), the strained tetramethylcyclopropyl ring

undergoes a ring-opening reaction.[1]

Chemical Shift: This results in an acyclic isomer (1-(5-fluoropentyl)-1H-indol-3-yl)(3,3,4-

trimethylpent-4-en-1-one).[1]

Pharmacological Impact: Unlike many degradants that lose activity, this structural isomer

retains high affinity for CB1. In vivo studies suggest this degradant contributes to pro-

convulsant (excitatory) effects, potentially mediated by distinct G-protein signaling biases

compared to the parent compound.[1]

Experimental Protocols for Validation
To objectively compare these isomers, a self-validating functional assay measuring G-protein

activation is required.[1] The [

S]GTP

S Binding Assay is the gold standard for determining intrinsic efficacy.[1]
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Protocol: [ H]CP-55,940 Displacement & [ S]GTP S
Binding[1]
Objective: Determine if an isomer acts as a full agonist, partial agonist, or antagonist at

CB1/CB2.

Phase 1: Membrane Preparation (The Foundation)[1]
Source: Transfect HEK293 or CHO cells with human CB1 (hCB1) or hCB2 cDNA.

Harvest: Collect cells in ice-cold PBS containing protease inhibitors (PMSF, leupeptin).

Homogenization: Disintegrate cells using a Dounce homogenizer (20 strokes).

Differential Centrifugation:

Spin at 1,000 x g (10 min) to remove nuclei/debris.[1]

Spin supernatant at 30,000 x g (30 min) to pellet membranes.

Validation: Resuspend pellet in TME buffer (50 mM Tris-HCl, 3 mM MgCl2, 1 mM EDTA).

Determine protein concentration via Bradford assay. Target: 1-2 mg/mL.

Phase 2: The Binding Assay (Self-Validating Step)[1]
Reaction Mix: In 96-well plates, combine:

50

g Membrane protein.

0.1 nM [

S]GTP

S (Radiolabeled non-hydrolyzable GTP analog).[1]

10

M GDP (to suppress basal binding).[1]
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Test Compound: XLR11 or Isomer (Concentration range:

to

M).[1]

Incubation: 30°C for 60 minutes. (Equilibrium is critical).

Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester.

Quantification: Liquid scintillation counting.

Data Analysis:

Calculate % Stimulation over basal (vehicle).[1]

Plot Log(Concentration) vs. Response.[1]

Fit to non-linear regression (Sigmoidal dose-response) to derive

and

.

Visualization of Signaling & Structure
Diagram 1: Comparative Signaling Pathways
This diagram illustrates the divergence in signaling between the parent XLR11 and its thermal

isomer, highlighting the "off-target" or enhanced excitatory pathways.
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Click to download full resolution via product page

Caption: Differential signaling potential of XLR11 versus its thermal degradation isomer. While

both activate CB1, the thermal isomer is linked to distinct excitatory phenotypes.

Diagram 2: Structural Relationship of Isomers
Comparison of the chemical modifications defining the isomer classes.

Chain Isomers (Regioisomers)

Structural Isomers (Thermal)

Indole Core
(Common Scaffold)

XLR11

5-Fluoro Pentyl

UR-144

Pentyl (No F)

Isomer 4-F

4-Fluoro Pentyl

Ring-Opened Isomer

Acyclic Alkene

Pyrolysis
(>300°C)

Click to download full resolution via product page

Caption: Classification of XLR11 isomers. Note the conversion of XLR11 to the Ring-Opened

Isomer via heat.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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